N-Benzyl-1,3:4,6-di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol

• IUPAC Name: (1R,2R,7S,9S)-8-benzyl-4,12-diphenyl-3,5,11,13-tetraoxa-8-azatricyclo[7.4.0.02,7]tridecane
• InChI: InChI=1S/C27H27NO4/c1-4-10-19(11-5-1)16-28-22-17-29-26(20-12-6-2-7-13-20)31-24(22)25-23(28)18-30-27(32-25)21-14-8-3-9-15-21/h1-15,22-27H,16-18H2/t22-,23-,24+,25+,26?,27?/m0/s1
• InChI Key: FUFUWIXEZSOGPO-CGUHHIJFSA-N
• Canonical SMILES: C1C2C(C3C(N2CC4=CC=CC=C4)COC(O3)C5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Isomeric SMILES: C1[C@H]2[C@H]([C@H]3[C@@H](N2CC4=CC=CC=C4)COC(O3)C5=CC=CC=C5)OC(O1)C6=CC=CC=C6
• Molecular Formula: C27H27NO4
• DSSTOX Substance ID: DTXSID20449437
• Molecular Weight: 429.5 g/mol
• CAS RN: 1144513-20-1

Description

Synthesis Analysis

The synthesis of similar compounds, such as 1,4-dideoxy-1,4-imino-L-xylitol, involves regioselective borane-reductive ring opening of benzylidene acetals catalyzed by metal trifluoromethanesulfonates, demonstrating the complexity and precision required in the synthetic processes of these iminosugars (Wang et al., 2002). Further, the concise and unambiguous syntheses of similar structures underscore the importance of precise methodology in achieving the desired compound configurations (Csíki & Fügedi, 2010).

Molecular Structure Analysis

The molecular structure of compounds closely related to "N-Benzyl-1,3:4,6-di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol" has been elucidated through various analytical techniques. These studies reveal the intricacies of their molecular frameworks, highlighting the significance of stereochemistry in determining their biological and chemical properties.

Chemical Reactions and Properties

Research into similar compounds has uncovered a range of chemical reactions they undergo, including iodocyclization, which can result in the unexpected formation of imino-heptitol derivatives. These reactions not only expand the understanding of the compound's reactivity but also its potential as a glycosidase inhibitor (Eniade & Martin, 2002).

Scientific Research Applications

Supramolecular Chemistry and Self-Assembly

• Benzene-1,3,5-tricarboxamide derivatives , like the compound , show promise in nanotechnology, polymer processing, and biomedical applications due to their ability to self-assemble into nanometer-sized rod-like structures stabilized by threefold H-bonding. Their multivalent nature drives applications in the biomedical field, highlighting the compound's potential in similar applications (Cantekin, T. D. de Greef, & A. Palmans, 2012).

Synthetic and Medicinal Chemistry

• 1,2-Benzoxathiin-4(3H)-one 2,2-dioxide derivatives have been highlighted for their synthetic and pharmacological potential, including methods of synthesis, chemical transformations, and biological activity. This underscores the relevance of closely related sultone core compounds in constructing new molecular systems with attractive pharmacological properties (Halyna V. Hryhoriv, D. Lega, & L. A. Shemchuk, 2021).

Environmental and Analytical Applications

• Novel Brominated Flame Retardants (NBFRs) are increasingly studied for their occurrence in indoor air, dust, consumer goods, and food. The research on such compounds, which might share functional groups or applications with N-Benzyl-1,3:4,6-di-O-benzylidene-2,5-dideoxy-2,5-imino-L-iditol, calls for more research on their environmental fate and toxicity, indicating the potential environmental relevance of the compound (E. A. Zuiderveen, J. Slootweg, & J. de Boer, 2020).